Cas no 1780260-83-4 (2-(3-Methylbutyl)-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(3-Methylbutyl)-2H-1,2,3-triazol-4-amine
• CAS No: 1780260-83-4
• MF: C₇H₁₄N₄
• MW: 154.212860584259
• CID: 5712196
• PubChem ID: 82416544
• Update Time: 2023-10-15

2-(3-Methylbutyl)-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-783851
• 2-(3-Methylbutyl)-2H-1,2,3-triazol-4-amine
• 1780260-83-4
• 2H-1,2,3-Triazol-4-amine, 2-(3-methylbutyl)-

• Inchi： 1S/C7H14N4/c1-6(2)3-4-11-9-5-7(8)10-11/h5-6H,3-4H2,1-2H3,(H2,8,10)
• InChI Key： PKGAPKOITHUYSQ-UHFFFAOYSA-N
• SMILES： N1(CCC(C)C)N=CC(N)=N1

Computed Properties

• Exact Mass: 154.121846464g/mol
• Monoisotopic Mass: 154.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 293.1±32.0 °C(Predicted)
• pka: 3.30±0.22(Predicted)